Cas no 73801-95-3 (Oxazole, 2-chloro-4,5-dimethyl-)

• Product Name: Oxazole, 2-chloro-4,5-dimethyl-
• CAS No: 73801-95-3
• MF: C₅H₆ClNO
• MW: 131.560240268707
• CID: 5880372
• PubChem ID: 23443442
• Update Time: 2025-05-19

Oxazole, 2-chloro-4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxazole, 2-chloro-4,5-dimethyl-
• SCHEMBL6804949
• EN300-7002135
• 2-chloro-4,5-dimethyl-1,3-oxazole
• 2-chloro-4,5-dimethyloxazole
• 73801-95-3

• Inchi： 1S/C5H6ClNO/c1-3-4(2)8-5(6)7-3/h1-2H3
• InChI Key： AEPSMLKSUJDZRN-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)N=C1Cl

Computed Properties

• Exact Mass: 131.0137915g/mol
• Monoisotopic Mass: 131.0137915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 88.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.196±0.06 g/cm3(Predicted)
• Boiling Point: 196.3±43.0 °C(Predicted)
• pka: 0.43±0.14(Predicted)

Additional information on Oxazole, 2-chloro-4,5-dimethyl-

Comprehensive Overview of Oxazole, 2-chloro-4,5-dimethyl- (CAS No. 73801-95-3): Properties, Applications, and Industry Insights

Oxazole, 2-chloro-4,5-dimethyl- (CAS No. 73801-95-3) is a specialized heterocyclic compound belonging to the oxazole family, characterized by its unique molecular structure featuring a chlorine atom at the 2-position and methyl groups at the 4- and 5-positions. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity and potential as a building block for more complex molecules. The 2-chloro-4,5-dimethyloxazole derivative is particularly valued for its role in synthesizing bioactive compounds, making it a subject of interest for researchers exploring novel drug candidates and crop protection agents.

In recent years, the demand for heterocyclic compounds like Oxazole, 2-chloro-4,5-dimethyl- has surged, driven by advancements in medicinal chemistry and sustainable agriculture. Searches for "oxazole derivatives in drug discovery" and "chlorinated heterocycles applications" reflect growing curiosity about their utility. The compound’s stability and reactivity under mild conditions make it a preferred intermediate in multicomponent reactions, aligning with the industry’s shift toward greener synthetic methodologies. Researchers are also investigating its potential in materials science, particularly in designing organic electronic materials with tailored properties.

The physicochemical properties of CAS No. 73801-95-3 contribute to its broad applicability. With a molecular formula of C₅H₆ClNO, it exhibits moderate solubility in organic solvents such as dichloromethane and ethyl acetate, facilitating its use in laboratory-scale syntheses. Its melting point and spectral data (e.g., NMR, IR) are well-documented, aiding in quality control and structural verification. These attributes are frequently queried in academic forums, underscoring the need for reliable technical data on chloro-methyl substituted oxazoles.

From an industrial perspective, Oxazole, 2-chloro-4,5-dimethyl- is often discussed in contexts like "high-value chemical intermediates" and "scalable heterocyclic synthesis." Companies specializing in fine chemicals prioritize its production to meet the needs of contract research organizations (CROs) and academic institutions. Innovations in catalytic processes have further optimized its synthesis, reducing byproducts and improving yields—a topic frequently explored in patents and peer-reviewed journals.

Environmental and regulatory considerations also shape the discourse around this compound. While not classified as hazardous under major regulatory frameworks, its handling requires standard laboratory precautions. Queries such as "safe storage of oxazole derivatives" highlight user concerns about workplace safety. Additionally, the compound’s biodegradability and ecotoxicological profile are areas of ongoing study, reflecting the broader emphasis on sustainable chemical practices.

Looking ahead, Oxazole, 2-chloro-4,5-dimethyl- is poised to remain relevant in cutting-edge research. Its integration into combinatorial chemistry libraries and high-throughput screening platforms exemplifies its role in accelerating drug development. Furthermore, collaborations between academia and industry aim to unlock new applications, such as its use in photoactive materials or catalysis. As synthetic methodologies evolve, this compound will continue to bridge gaps between theoretical design and practical innovation.

In summary, CAS No. 73801-95-3 represents a critical tool for modern chemists, offering a balance of reactivity, stability, and versatility. Its alignment with trends like green chemistry and precision synthesis ensures its prominence in both literature and industrial workflows. For researchers seeking detailed protocols or spectroscopic references, authoritative databases and supplier catalogs remain indispensable resources for leveraging the full potential of this chloro-methyl oxazole derivative.